Cas no 852391-55-0 ((2S)-2-Acetamido-3-(7-chloro-1H-indol-3-yl)propanoic acid)

• Product Name: (2S)-2-Acetamido-3-(7-chloro-1H-indol-3-yl)propanoic acid
• CAS No: 852391-55-0
• MF: C₁₃H₁₃ClN₂O₃
• MW: 280.706922292709
• MDL: MFCD28386911
• CID: 2157895
• Update Time: 2025-05-24

(2S)-2-Acetamido-3-(7-chloro-1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• L-tryptophan, n-acetyl-7-chloro-
• N-ACETYL-7-CHLORO-L-TRYPTOPHAN
• L-Tryptophan,N-acetyl-7-chloro-
• (S)-2-Acetamido-3-(7-chloro-1H-indol-3-yl)propanoic acid
• (2S)-2-Acetamido-3-(7-chloro-1H-indol-3-yl)propanoic acid
• N-Acetyl-7-chloro-L-tryptophan (ACI)

• MDL： MFCD28386911
• Inchi： 1S/C13H13ClN2O3/c1-7(17)16-11(13(18)19)5-8-6-15-12-9(8)3-2-4-10(12)14/h2-4,6,11,15H,5H2,1H3,(H,16,17)(H,18,19)/t11-/m0/s1
• InChI Key： KHKMVRUWPPZUMF-NSHDSACASA-N
• SMILES： C(C1=CNC2C(=CC=CC1=2)Cl)[C@@H](C(=O)O)NC(=O)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 364
• XLogP3: 1.7
• Topological Polar Surface Area: 82.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-Acetamido-3-(7-chloro-1H-indol-3-yl)propanoic acid

Introduction to (2S)-2-Acetamido-3-(7-chloro-1H-indol-3-yl)propanoic Acid (CAS No. 852391-55-0)

(2S)-2-Acetamido-3-(7-chloro-1H-indol-3-yl)propanoic acid, identified by its CAS number 852391-55-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activities, particularly in the realm of drug discovery and therapeutic intervention. The unique structural features of this molecule, including its chiral center and the presence of both an acetamido group and a chloro-substituted indole moiety, make it a subject of intense interest for medicinal chemists and biologists.

The molecular structure of (2S)-2-Acetamido-3-(7-chloro-1H-indol-3-yl)propanoic acid consists of a propanoic acid backbone, modified with an acetamido group at the second carbon position and a 7-chloro-substituted 1H-indole ring attached to the third carbon. This configuration imparts distinct chemical and biological properties that are being explored for various applications. The presence of the chiral center at the second carbon position (S-configuration) is particularly noteworthy, as it can influence the compound's stereochemical properties and, consequently, its biological activity.

In recent years, there has been a growing interest in indole derivatives due to their diverse pharmacological effects. The indole ring in (2S)-2-Acetamido-3-(7-chloro-1H-indol-3-yl)propanoic acid is a key pharmacophore that has been associated with various biological functions, including anti-inflammatory, antioxidant, and anticancer properties. The chloro substitution on the indole ring further enhances its reactivity and potential for interaction with biological targets. This combination of structural elements makes the compound a promising candidate for further investigation in drug development.

One of the most compelling aspects of (2S)-2-Acetamido-3-(7-chloro-1H-indol-3-yl)propanoic acid is its potential role in modulating cellular pathways relevant to human health and disease. Current research suggests that this compound may interact with enzymes and receptors involved in processes such as signal transduction, cell proliferation, and apoptosis. These interactions are critical for understanding its mechanism of action and identifying potential therapeutic applications.

Recent studies have begun to explore the pharmacokinetic properties of (2S)-2-Acetamido-3-(7-chloro-1H-indol-3-yl)propanoic acid, aiming to optimize its bioavailability and efficacy. Pharmacokinetic studies are essential for determining how the compound is absorbed, distributed, metabolized, and excreted by the body. These insights can help in designing better drug formulations and dosing regimens. Additionally, computational modeling techniques have been employed to predict the binding affinity of this compound to various biological targets, providing a rational basis for structure-based drug design.

The synthesis of (2S)-2-Acetamido-3-(7-chloro-1H-indol-3-yl)propanoic acid presents unique challenges due to its complex structural features. Advanced synthetic methodologies have been developed to achieve high yields and enantiopurity, which are crucial for pharmaceutical applications. Techniques such as asymmetric synthesis and chiral resolution have been particularly useful in constructing this molecule with high precision. The ability to synthesize this compound efficiently is essential for conducting further biological evaluations and clinical trials.

In conclusion, (2S)-2-Acetamido-3-(7-chloro-1H-indol-3-yl)propanoic acid (CAS No. 852391-55-0) represents a significant advancement in pharmaceutical research. Its unique structural composition and potential biological activities make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover more about its properties and mechanisms of action, this compound is poised to play a crucial role in the development of novel drugs targeting various diseases.